Cas no 1133446-27-1 (4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one
• CAS No: 1133446-27-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD12197704
• CID: 4680632
• Update Time: 2025-10-24

4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-6-(4-ETHYLPHENYL)-4,5-DIHYDROPYRIDAZIN-3(2H)-ONE
• 4-amino-6-(4-ethylphenyl)-4,5-dihydro-2H-pyridazin-3-one
• 3(2H)-pyridazinone, 4-amino-6-(4-ethylphenyl)-4,5-dihydro-
• 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one

• MDL： MFCD12197704
• Inchi： 1S/C12H15N3O/c1-2-8-3-5-9(6-4-8)11-7-10(13)12(16)15-14-11/h3-6,10H,2,7,13H2,1H3,(H,15,16)
• InChI Key： BHIFIKZVAPKTLW-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C2C=CC(CC)=CC=2)=NN1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one

4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one: A Comprehensive Overview

The compound with CAS No. 1133446-27-1, known as 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities. The molecule's unique structure, featuring a dihydropyridazine ring system with substituents at positions 4 and 6, contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the antioxidant properties of 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one, making it a promising candidate for applications in neurodegenerative diseases. Researchers have demonstrated that this compound can effectively scavenge free radicals, thereby reducing oxidative stress in cellular models. This finding aligns with the growing interest in natural and synthetic antioxidants as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant activity, 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one has shown potential as a modulator of cellular signaling pathways. Preclinical studies have revealed that this compound can interact with key enzymes involved in inflammation and apoptosis, suggesting its role in anti-inflammatory and anticancer therapies. The ability to modulate these pathways underscores the versatility of this compound in addressing multifaceted disease mechanisms.

The synthesis of 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity. These developments have significantly enhanced the feasibility of scaling up production for preclinical testing.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one with target proteins. These studies have revealed key interactions that contribute to its bioactivity, paving the way for rational drug design strategies. The integration of experimental and computational approaches has been instrumental in advancing our understanding of this compound's mechanistic underpinnings.

Despite its promising attributes, further research is needed to fully elucidate the pharmacokinetics and toxicity profile of CAS No. 1133446-27-1. Ongoing clinical trials are evaluating its safety and efficacy in animal models, with preliminary results indicating favorable pharmacokinetic properties. These findings reinforce the potential of this compound as a novel therapeutic agent in the treatment of chronic diseases.

In conclusion, 4-Amino-6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With its unique chemical structure and diverse biological activities, this compound continues to be a focal point for researchers aiming to address unmet medical needs.